2-cyclohexanecarbonyl-5-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-octahydropyrrolo[3,4-c]pyrrole

• Molecular Formula: C21H30N4O
• Molecular Weight: 354.5 g/mol
• IUPAC Name: cyclohexyl-[2-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C21H30N4O/c1-14-22-19-9-5-8-18(19)20(23-14)24-10-16-12-25(13-17(16)11-24)21(26)15-6-3-2-4-7-15/h15-17H,2-13H2,1H3
• InChI Key: QSXHIVHFTJNJRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CC4CN(CC4C3)C(=O)C5CCCCC5

Description

2-cyclohexanecarbonyl-5-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-octahydropyrrolo[3,4-c]pyrrole is a complex organic compound with a unique structure that combines multiple ring systems

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-cyclohexanecarbonyl-5-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-octahydropyrrolo[3,4-c]pyrrole typically involves multi-step organic synthesis. One common approach is to start with the cyclohexanecarbonyl group and sequentially build the pyrrolo[3,4-c]pyrrole and cyclopenta[d]pyrimidin rings through a series of cyclization and condensation reactions. The reaction conditions often require the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the formation of the complex ring structures.

Industrial Production Methods: Industrial production of this compound may involve optimizing the synthetic route for scalability and cost-effectiveness. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 2-cyclohexanecarbonyl-5-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-octahydropyrrolo[3,